![molecular formula C19H18N2O3 B7693867 N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide](/img/structure/B7693867.png)
N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide, also known as HQMA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. HQMA is a member of the quinoline family of compounds, which have been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
The exact mechanism of action of N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. Additionally, it has been suggested that N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide may act by modulating the activity of certain signaling pathways involved in inflammation.
Biochemical and Physiological Effects:
N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that it may have potential as a chemotherapeutic agent. Additionally, N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide has been found to have anti-inflammatory effects in animal models of inflammation, and it has been suggested that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide in lab experiments is that it has been extensively studied and its properties are well understood. Additionally, N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide is relatively easy to synthesize and can be obtained in high purity. However, one limitation of using N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide in lab experiments is that it may have limited solubility in certain solvents, which can make it difficult to work with in some experimental settings.
Future Directions
There are a number of potential future directions for research on N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide. One area of interest is the development of N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide analogs with improved pharmacological properties. Additionally, it may be possible to use N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide as a starting point for the development of novel therapeutic agents for the treatment of cancer and inflammatory diseases. Finally, further studies are needed to fully understand the mechanism of action of N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide and its potential applications in medicine.
Conclusion:
In conclusion, N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide, or N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide, is a chemical compound that has been extensively studied for its potential as a therapeutic agent in various diseases. N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties, and it has been suggested that it may have potential as a chemotherapeutic agent or as a treatment for inflammatory diseases such as rheumatoid arthritis. While there are still many unanswered questions about the properties and potential applications of N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide, it is clear that it is a compound of great interest to the scientific community.
Synthesis Methods
N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide can be synthesized by a multistep process involving the condensation of 2-hydroxy-3-methoxybenzaldehyde with 2-aminoacetophenone, followed by the reaction of the resulting Schiff base with 4-methoxybenzoyl chloride. The final product is obtained after purification by recrystallization.
Scientific Research Applications
N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide has been extensively studied for its potential as a therapeutic agent in various diseases. It has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties. N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that it may have potential as a chemotherapeutic agent. Additionally, N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)acetamide has been found to have anti-inflammatory effects in animal models of inflammation, and it has been suggested that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-(4-methoxyphenyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c1-13(22)21(16-7-9-17(24-2)10-8-16)12-15-11-14-5-3-4-6-18(14)20-19(15)23/h3-11H,12H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKBKLKOCBBPGAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CC1=CC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-N-[(2-oxo-1,2-dihydroquinolin-3-yl)methyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.